2-Amino-4,6-dimethoxybenzoic acid hydrochloride

• Molecular Formula: C9H12ClNO4
• Molecular Weight: 233.65 g/mol
• IUPAC Name: 2-amino-4,6-dimethoxybenzoic acid;hydrochloride
• InChI: InChI=1S/C9H11NO4.ClH/c1-13-5-3-6(10)8(9(11)12)7(4-5)14-2;/h3-4H,10H2,1-2H3,(H,11,12);1H
• InChI Key: OCJTWCUCUKQCRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C(=O)O)N.Cl

Description

2-Amino-4,6-dimethoxybenzoic acid hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO4 and its molecular weight is 233.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4,6-Dimethoxyisatin (5.00 g, 24.0 mmol) was dissolved in 33% (w/v) aqueous sodium hydroxide solution (42 ml) at 75° C. To this solution was added hydrogen peroxide (30%, 8 ml) dropwise over 30 minutes. The reaction was stirred for an hour at 75° C. and then cooled to room temperature. Ice was added, and the reaction mixture acidified to pH 1 with concentrated hydrochloric acid. The resulting precipitate was filtered, washed with water and dried in vacuo to yield 2-amino-4,6-dimethoxybenzoic acid hydrochloride salt (3.3 g, 59% yield) acid as a pale yellow solid: